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Compound of Interest

Compound Name: Histamine amine

Cat. No.: B15816437

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the accurate quantification of histamine in tissue

homogenates, a critical process for investigating its role in physiology and disease. The

methods covered include Enzyme-Linked Immunosorbent Assay (ELISA), High-Performance

Liquid Chromatography (HPLC), and fluorometric assays.

I. Experimental Protocols
A crucial first step in measuring histamine is the proper preparation of the tissue homogenate

to ensure the stability and efficient extraction of histamine.

Tissue Homogenate Preparation
Materials:

Fresh or frozen tissue samples

Ice-cold Phosphate-Buffered Saline (PBS), pH 7.0-7.2
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Homogenization buffer (e.g., 50 mM Tris-HCl with 2 mM EDTA, pH 7.4)[1]

Protease inhibitor cocktail[1][2]

Mechanical homogenizer (e.g., Potter-Elvehjem, Polytron)[1]

Microcentrifuge tubes

Refrigerated centrifuge

Procedure:

Tissue Collection and Washing: Promptly collect tissue samples and rinse them thoroughly

with ice-cold PBS to remove excess blood.[3][4] Weigh the tissue before proceeding with

homogenization.[3][4]

Homogenization: Mince the tissue into small pieces and homogenize in a predetermined

amount of ice-cold homogenization buffer (e.g., 100 mg of tissue per 900 µL of lysis buffer).

[1] A protease inhibitor cocktail should be added to the buffer to prevent enzymatic

degradation.[1][2] Homogenization can be performed on ice using a glass homogenizer or

other mechanical homogenizers.[1][3][4] To further break down cell membranes, the

suspension can be subjected to ultrasonication or freeze-thaw cycles.[3][4]

Centrifugation: Centrifuge the homogenate at approximately 1500 x g for 15 minutes at 4°C

to pellet cellular debris.[3][4]

Supernatant Collection: Carefully collect the supernatant, which contains the histamine, for

immediate analysis or store it at -20°C or -80°C for later use.[3][4]

Histamine Quantification Methods
ELISA is a common and sensitive method for quantifying histamine. The assay is typically

based on a competitive immunoassay principle.

Principle: The histamine ELISA kit utilizes a microtiter plate pre-coated with an anti-histamine

monoclonal antibody.[5] When samples or standards are added to the wells, the histamine

present competes with a fixed amount of enzyme-labeled histamine (e.g., Histamine-HRP

conjugate) for binding to the antibody.[5] The amount of bound enzyme conjugate is inversely
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proportional to the concentration of histamine in the sample.[6] After a washing step to remove

unbound substances, a substrate solution is added, and the resulting color development is

measured spectrophotometrically.[4][5]

Typical ELISA Protocol:

Prepare Reagents and Samples: Bring all reagents and samples to room temperature.[5]

Dilute tissue homogenate samples if necessary to ensure the histamine concentration falls

within the standard curve range.[5]

Assay Procedure:

Add standards and samples to the appropriate wells of the pre-coated microtiter plate.[5]

Add the enzyme-histamine conjugate to each well.[5]

Incubate the plate for a specified time (e.g., 45 minutes) at room temperature.[5]

Wash the wells to remove unbound reagents.[5]

Add substrate solutions (e.g., Substrate A and B) and incubate for color development.[3]

Add a stop solution to terminate the reaction.[3]

Data Analysis: Measure the absorbance at 450 nm using a microplate reader.[4][5] Generate

a standard curve by plotting the absorbance values against the known concentrations of the

histamine standards.[4] The histamine concentration in the samples can then be interpolated

from this curve.[4]

HPLC is a highly specific and sensitive method for histamine determination. It often involves

derivatization to enhance detection.

Principle: Histamine in the tissue extract is derivatized with a reagent, such as o-

phthalaldehyde (OPA), to form a fluorescent product.[7][8] The derivatized histamine is then

separated from other components on a reversed-phase column (e.g., C18) and detected by a

fluorescence or electrochemical detector.[9][10]

General HPLC Protocol:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_1_Methylhistamine_Analysis_in_Tissue_Homogenates.pdf
https://resources.amsbio.com/Datasheets/AMS.E01H0013.pdf
https://www.nwlifescience.com/product_insert/nwk-his01_product_insert.pdf
https://www.nwlifescience.com/product_insert/nwk-his01_product_insert.pdf
https://www.nwlifescience.com/product_insert/nwk-his01_product_insert.pdf
https://www.nwlifescience.com/product_insert/nwk-his01_product_insert.pdf
https://www.nwlifescience.com/product_insert/nwk-his01_product_insert.pdf
https://www.nwlifescience.com/product_insert/nwk-his01_product_insert.pdf
https://www.nwlifescience.com/product_insert/nwk-his01_product_insert.pdf
https://www.antibodies-online.com/kit/627939/Histamine+HIS+ELISA+Kit/
https://www.antibodies-online.com/kit/627939/Histamine+HIS+ELISA+Kit/
https://resources.amsbio.com/Datasheets/AMS.E01H0013.pdf
https://www.nwlifescience.com/product_insert/nwk-his01_product_insert.pdf
https://resources.amsbio.com/Datasheets/AMS.E01H0013.pdf
https://resources.amsbio.com/Datasheets/AMS.E01H0013.pdf
https://pubmed.ncbi.nlm.nih.gov/7257949/
https://www.researchgate.net/publication/17859997_Fluorometric_assay_of_tissue_histamine
https://pmc.ncbi.nlm.nih.gov/articles/PMC4885389/
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC89766/jrc89766_histamine%20report.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15816437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Homogenized tissue samples are typically subjected to perchloric acid

extraction.[10]

Derivatization: The extracted sample is mixed with a derivatizing agent like OPA.[9]

Chromatographic Separation: The derivatized sample is injected into the HPLC system.

Separation is achieved using a C18 column with a mobile phase consisting of a buffer and

an organic solvent like acetonitrile or methanol.[9][11]

Detection and Quantification: The histamine derivative is detected by a fluorescence detector

(e.g., excitation at 340 nm, emission at 455 nm) or an electrochemical detector.[9][10] The

concentration is determined by comparing the peak area to that of a standard curve.[9]

Fluorometric assays offer a sensitive and straightforward alternative for histamine

measurement.

Principle: This method is based on the reaction of histamine with o-phthalaldehyde (OPT) in a

highly alkaline environment to produce a stable and highly fluorescent product.[8][12][13] The

intensity of the fluorescence is directly proportional to the histamine concentration.

Fluorometric Assay Protocol:

Extraction: Histamine is extracted from the tissue homogenate, often using a cation

exchange resin like Bio-Rex 70 to separate it from interfering substances.[7]

Derivatization: The extracted histamine is condensed with OPT at an alkaline pH.[7][13]

Fluorescence Measurement: After acidification to stabilize the fluorescent product, the

fluorescence is measured using a fluorometer.[8]

Quantification: The histamine concentration is determined by comparing the fluorescence of

the sample to a standard curve.[7]

II. Data Presentation
Table 1: Comparison of Histamine Measurement Methods
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Feature ELISA HPLC Fluorometric Assay

Principle
Competitive

Immunoassay[5]

Chromatographic

Separation[9]

Chemical

Derivatization and

Fluorescence[8]

Sensitivity High Very High[9] High[7]

Specificity
High (Antibody-

dependent)
Very High[9]

Good (Can be

affected by interfering

substances like

spermidine in the

brain)[7]

Throughput High Low Moderate

Equipment Microplate Reader[4] HPLC System[9] Fluorometer[13]

Advantages

High throughput,

commercially

available kits

High specificity and

sensitivity

Relatively simple and

sensitive[12]

Disadvantages
Potential for cross-

reactivity

Requires specialized

equipment and

expertise

Potential for

interference[7]

III. Mandatory Visualizations
Experimental Workflow for Histamine Measurement
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Tissue Processing

Quantification Method

Analysis

1. Tissue Collection & Washing

2. Homogenization in Buffer

3. Centrifugation

4. Supernatant Collection

ELISA HPLC Fluorometric Assay

Data Acquisition

Standard Curve Generation

Concentration Determination
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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